![molecular formula C16H17ClN2O5S B3966217 N-(3-chloro-4-hydroxy-5-isopropyl-2-methylphenyl)-3-nitrobenzenesulfonamide](/img/structure/B3966217.png)
N-(3-chloro-4-hydroxy-5-isopropyl-2-methylphenyl)-3-nitrobenzenesulfonamide
Overview
Description
N-(3-chloro-4-hydroxy-5-isopropyl-2-methylphenyl)-3-nitrobenzenesulfonamide, also known as CHIMSA, is a chemical compound that has attracted the attention of the scientific community due to its potential therapeutic applications. CHIMSA is a sulfonamide derivative that has been synthesized using a variety of methods.
Mechanism of Action
The mechanism of action of N-(3-chloro-4-hydroxy-5-isopropyl-2-methylphenyl)-3-nitrobenzenesulfonamide involves the inhibition of COX-2 and iNOS. COX-2 is an enzyme that is responsible for the production of prostaglandins, which are involved in inflammation and pain. iNOS is an enzyme that produces nitric oxide, which is involved in inflammation and immune responses. By inhibiting the activity of these enzymes, this compound reduces inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to reduce the production of prostaglandins and nitric oxide, which are involved in inflammation and pain. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, this compound has been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-chloro-4-hydroxy-5-isopropyl-2-methylphenyl)-3-nitrobenzenesulfonamide in lab experiments is its well-documented mechanism of action. Its ability to inhibit COX-2 and iNOS has been extensively studied, making it a useful tool for researchers studying inflammation and pain. However, this compound has limitations as well. Its complex synthesis method and relatively high cost may limit its use in some research settings.
Future Directions
There are a number of future directions for research on N-(3-chloro-4-hydroxy-5-isopropyl-2-methylphenyl)-3-nitrobenzenesulfonamide. One area of interest is its potential as a treatment for cancer. Its ability to induce apoptosis in cancer cells has been demonstrated in vitro, and further research is needed to determine its efficacy in vivo. Additionally, researchers are interested in exploring the potential of this compound as a treatment for other diseases, such as rheumatoid arthritis and inflammatory bowel disease. Finally, there is a need for further research into the synthesis of this compound, with the goal of developing more efficient and cost-effective methods for its production.
Scientific Research Applications
N-(3-chloro-4-hydroxy-5-isopropyl-2-methylphenyl)-3-nitrobenzenesulfonamide has been studied extensively for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-tumor properties. This compound has been studied as a potential treatment for various diseases, including cancer, rheumatoid arthritis, and inflammatory bowel disease. Its ability to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS) has been of particular interest to researchers.
properties
IUPAC Name |
N-(3-chloro-4-hydroxy-2-methyl-5-propan-2-ylphenyl)-3-nitrobenzenesulfonamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17ClN2O5S/c1-9(2)13-8-14(10(3)15(17)16(13)20)18-25(23,24)12-6-4-5-11(7-12)19(21)22/h4-9,18,20H,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLVDCVMQWBJGBB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C(=C1Cl)O)C(C)C)NS(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17ClN2O5S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.